Cas no 2701535-50-2 (rac-tert-butyl (4aR,7aS)-6-oxo-octahydrocyclopenta[b][1,4]oxazine-4-carboxylate)

• Product Name: rac-tert-butyl (4aR,7aS)-6-oxo-octahydrocyclopenta[b][1,4]oxazine-4-carboxylate
• CAS No: 2701535-50-2
• MF: C₁₂H₁₉NO₄
• MW: 241.28356385231
• CID: 6847491
• PubChem ID: 162341137
• Update Time: 2025-06-26

rac-tert-butyl (4aR,7aS)-6-oxo-octahydrocyclopenta[b][1,4]oxazine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• CIS-TERT-BUTYL 6-OXOHEXAHYDROCYCLOPENTA[B][1,4]OXAZINE-4(4AH)-CARBOXYLATE
• AT11701
• 2701535-50-2
• rac-tert-butyl (4aR,7aS)-6-oxo-octahydrocyclopenta[b][1,4]oxazine-4-carboxylate

• Inchi： 1S/C12H19NO4/c1-12(2,3)17-11(15)13-4-5-16-10-7-8(14)6-9(10)13/h9-10H,4-7H2,1-3H3/t9-,10+/m1/s1
• InChI Key： PBPWEAGKPSLKJA-ZJUUUORDSA-N
• SMILES： O1CCN(C(=O)OC(C)(C)C)[C@@H]2CC(C[C@H]12)=O

Computed Properties

• Exact Mass: 241.13140809Da
• Monoisotopic Mass: 241.13140809Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 55.8Ų

Additional information on rac-tert-butyl (4aR,7aS)-6-oxo-octahydrocyclopenta[b][1,4]oxazine-4-carboxylate

Professional Introduction to rac-tert-butyl (4aR,7aS)-6-oxo-octahydrocyclopenta[b][1,4]oxazine-4-carboxylate (CAS No. 2701535-50-2)

Rac-tert-butyl (4aR,7aS)-6-oxo-octahydrocyclopenta[b][1,4]oxazine-4-carboxylate, a compound with the CAS number 2701535-50-2, represents a significant advancement in the field of pharmaceutical chemistry. This intricate molecular structure, featuring a cyclopenta[b][1,4]oxazine core, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The compound's stereochemistry, specifically the configuration at the 4aR and 7aS positions, plays a crucial role in determining its biological activity and pharmacological properties.

The cyclopenta[b][1,4]oxazine scaffold is a versatile pharmacophore that has been extensively studied for its ability to interact with various biological targets. This particular derivative, rac-tert-butyl (4aR,7aS)-6-oxo-octahydrocyclopenta[b][1,4]oxazine-4-carboxylate, has been investigated for its potential as an intermediate in the synthesis of more complex molecules. The presence of the tert-butyl group at the 4-position enhances the stability of the molecule while also influencing its solubility and metabolic profile.

In recent years, there has been a growing interest in developing novel therapeutic agents that target specific enzymatic pathways. The oxazine moiety in this compound is particularly noteworthy as it can serve as a hinge-binding region for enzymes such as kinases and proteases. This has led to several studies exploring its utility in inhibiting key targets involved in diseases such as cancer and inflammation. The (4aR,7aS) configuration of this molecule has been found to be particularly effective in modulating the activity of these enzymes.

One of the most compelling aspects of rac-tert-butyl (4aR,7aS)-6-oxo-octahydrocyclopenta[b][1,4]oxazine-4-carboxylate is its synthetic accessibility. The cyclopenta[b][1,4]oxazine core can be readily constructed using well-established synthetic protocols, making it an attractive starting point for further derivatization. Researchers have leveraged this flexibility to create a library of analogs with varying substituents at key positions. These derivatives have been screened for their biological activity, leading to the identification of several promising candidates for further development.

The carboxylate group at the 4-position of this compound not only contributes to its structural integrity but also serves as a site for further functionalization. This has allowed chemists to explore diverse chemical modifications, including coupling reactions with amino acids or other biologically active molecules. Such modifications have expanded the potential applications of this compound beyond simple intermediates to more complex drug candidates.

Recent studies have highlighted the importance of stereochemistry in determining the efficacy of pharmaceutical compounds. The specific configuration at the 4aR and 7aS positions in rac-tert-butyl (4aR,7aS)-6-oxo-octahydrocyclopenta[b][1,4]oxazine-4-carboxylate has been found to be critical for its biological activity. Racemic mixtures or enantiomerically pure derivatives have shown varying degrees of efficacy in preclinical studies. This underscores the need for precise control over stereochemistry during synthetic processes to optimize therapeutic outcomes.

The compound's potential as a lead molecule has also been explored in combination therapies. By pairing it with other agents that target different pathways, researchers aim to enhance overall therapeutic efficacy while minimizing side effects. Preliminary data suggest that when used in combination with certain kinase inhibitors, rac-tert-butyl (4aR,7aS)-6-oxo-octahydrocyclopenta[b][1,4]oxazine-4-carboxylate can synergistically improve treatment outcomes in models of cancer.

The development of new synthetic methodologies has been instrumental in advancing research on this compound. Advances in catalytic asymmetric synthesis have enabled the efficient preparation of enantiomerically pure derivatives without resorting to expensive chiral auxiliaries or catalysts. These innovations have not only streamlined synthetic routes but also reduced costs associated with large-scale production.

The future prospects for rac-tert-butyl (4aR,7aS)-6-oxo-octahydrocyclopenta[b][1,4]oxazine-4-carboxylate are promising given its unique structural features and potential applications. Ongoing research is focused on further optimizing its pharmacological properties through structural modifications and exploring new therapeutic indications. Collaborative efforts between chemists and biologists are essential to translate these findings into tangible benefits for patients.